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Quantitative Data Summary

The following table summarizes key pharmacokinetic parameters and analytical method performance data

from the rat study investigating the effect of myricetin on Rucaparib [1].

Category Parameter Value or Outcome

Analytical Method (UPLC-
MS/MS)

Linear Range 2.0 – 500 ng/mL [1]

Lower Limit of
Quantification (LLOQ)

2.0 ng/mL [1]

Intra-day Precision (RSD%) < 7.1% [1]

Inter-day Precision (RSD%) < 7.1% [1]

Accuracy (RE%) -1.2% to 10.9% [1]

Recovery > 96.1% [1]

Matrix Effects 89.8% – 99.7% [1]
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Category Parameter Value or Outcome

Pharmacokinetic
Interaction

Effect of Myricetin on
Rucaparib

No significant impact on pharmacokinetic
parameters [1]

Detailed Experimental Protocol

The established bioanalytical method and study design can serve as a robust protocol for your own research.

1. Chromatographic and Mass Spectrometry Conditions [1]

Instrument: Ultra Performance Liquid Chromatography system coupled to a triple quadrupole mass
spectrometer (UPLC-MS/MS).

Column: Acquity UPLC BEH C18 (2.1 mm × 50 mm, 1.7 μm).
Mobile Phase: (A) 0.1% formic acid in water; (B) Acetonitrile.

Gradient Program:
0 - 0.5 min: 90% A

0.5 - 1.0 min: Linear decrease to 10% A
1.0 - 1.4 min: Hold at 10% A

1.4 - 1.5 min: Linear increase to 90% A
1.5 - 2.0 min: Hold at 90% A (re-equilibration)

Flow Rate: 0.4 mL/min.
Injection Volume: 2.0 μL.

Detection: Multiple Reaction Monitoring (MRM) in positive ionization mode.
Rucaparib: m/z 324.00 → 293.02

Internal Standard (Fuzuloparib): m/z 472.82 → 280.99

2. Sample Preparation [1]

Protein Precipitation: Acetonitrile was used as the protein precipitant.

Internal Standard: Fuzuloparib was used as the IS.
Procedure: Working solutions of Rucaparib were spiked into blank rat plasma. Acetonitrile was

added to precipitate proteins, followed by centrifugation. The supernatant was then injected into the
UPLC-MS/MS system.

3. Study Design in Rats [1]

The developed UPLC-MS/MS method was used to determine plasma concentrations of orally
administered Rucaparib in rats.
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The study specifically investigated the pharmacokinetic interaction between Rucaparib and myricetin.

The conclusion was that myricetin did not significantly affect the exposure of Rucaparib, suggesting
no need for dose adjustment when used together.

This experimental workflow can be visualized as follows:
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Information Gap on Cocrystals

The search results confirm that cocrystallization is a recognized strategy to improve drug properties like

solubility and bioavailability [2]. However, the specific "Rucaparib camsylate cocrystal" you inquired

about was not mentioned.

The available data pertains to the established Rucaparib camsylate salt (the form used in the
marketed product Rubraca) [3] [4].

While one review extensively discusses cocrystals of other active ingredients (like Theophylline) to
illustrate the concept [2], it does not contain information on Rucaparib cocrystals.

To find the information you need, you may have to search for specialized patent databases or more specific

scientific literature using terms like "Rucaparib cocrystal" and "pharmaceutical cocrystal".

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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